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Introduction
2-Methylpentanoate esters are a class of volatile organic compounds characterized by their

fruity and pleasant aromas, making them valuable ingredients in the fragrance industry. These

esters, derived from 2-methylpentanoic acid, are utilized in a variety of cosmetic and personal

care products to impart desirable scents. The specific odor profile can be tailored by altering

the alcohol moiety of the ester, leading to a range of fragrance notes from apple and pineapple

to creamy and melon-like.

This document provides detailed application notes and protocols for the evaluation of 2-
methylpentanoate esters as fragrance ingredients in cosmetic formulations. It covers their

chemical properties, sensory evaluation, stability testing, and safety assessment, with a focus

on providing researchers and scientists with the necessary methodologies to effectively utilize

and characterize these compounds.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2-methylpentanoate esters is

fundamental for their application in cosmetic formulations. These properties influence their

volatility, solubility, and stability.
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Table 1: Physicochemical Properties of Selected 2-Methylpentanoate Esters

Property
Methyl 2-
methylpentanoate

Ethyl 2-
methylpentanoate

2-Methylpropyl
pentanoate

Synonyms
Methyl 2-

methylvalerate

Ethyl 2-

methylvalerate,

Manzanate

Isobutyl pentanoate,

Isobutyl valerate

CAS Number 2177-77-7 39255-32-8[1] 10588-10-0

Molecular Formula C₇H₁₄O₂ C₈H₁₆O₂ C₉H₁₈O₂

Molecular Weight (

g/mol )
130.18 144.21[1] 158.24

Appearance
Colorless to pale

yellow liquid
Colorless liquid -

Odor Profile
Sweet, fruity, maple,

hazelnut, strawberry

Apple, pineapple,

melon with creamy

notes[2]

-

Boiling Point (°C) 136-137 158-159 168-170

Density (g/cm³ at

20°C)
~0.887 ~0.863 ~0.855

Solubility

Soluble in most

organic solvents;

sparingly soluble in

water.

Soluble in most

organic solvents;

sparingly soluble in

water.

Soluble in most

organic solvents;

sparingly soluble in

water.

Sensory Evaluation: Fragrance Profile Analysis
The primary function of 2-methylpentanoate esters in cosmetics is to provide a pleasant

fragrance. A thorough sensory evaluation is crucial to characterize their odor profile and

intensity.
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Experimental Protocol: Gas Chromatography-
Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector. This allows for the identification of

individual volatile compounds that contribute to the overall aroma of a fragrance material.

Objective: To identify the key odor-active compounds in a sample of a 2-methylpentanoate
ester and to characterize their individual scent contributions.

Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS) and an olfactometry port.

Capillary column suitable for fragrance analysis (e.g., DB-5ms).

Helium as carrier gas.

Sample of 2-methylpentanoate ester.

Trained sensory panelists.

Procedure:

Sample Preparation: Dilute the 2-methylpentanoate ester sample in a suitable solvent (e.g.,

ethanol) to an appropriate concentration.

GC-MS Analysis: Inject the sample into the GC-MS system. The effluent from the capillary

column is split between the mass spectrometer and the olfactometry port.

Olfactory Evaluation: A trained panelist sniffs the effluent from the olfactometry port and

records the time, duration, intensity, and description of each perceived odor.

Data Analysis: Correlate the sensory data with the chromatographic peaks from the MS

detector to identify the compounds responsible for specific odors.

Diagram 1: GC-O Experimental Workflow
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Data Presentation: Quantitative Descriptive Analysis
(QDA)
A trained sensory panel can provide quantitative data on the intensity of different scent

descriptors for a fragrance ingredient. This data is invaluable for formulators looking to create

specific fragrance profiles.

Table 2: Illustrative Quantitative Descriptive Analysis of a Hypothetical 2-Methylpentanoate
Ester

Sensory Descriptor Mean Intensity Score (0-10 Scale)

Fruity 8.5

Apple 7.0

Pineapple 6.5

Sweet 6.0

Green 4.5

Creamy 3.0

Note: Data is illustrative. A trained panel would

be required to generate actual data.
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Stability Testing
Ensuring the stability of a fragrance ingredient within a cosmetic formulation is critical for

product quality and shelf-life. Stability testing evaluates changes in the fragrance profile, color,

and physicochemical properties of the final product over time and under various storage

conditions.

Experimental Protocol: Accelerated Stability Testing
Accelerated stability testing subjects the cosmetic product to elevated temperatures to predict

its long-term stability in a shorter timeframe.

Objective: To assess the stability of a cosmetic formulation containing a 2-methylpentanoate
ester under accelerated conditions.

Materials:

Cosmetic formulation containing the 2-methylpentanoate ester.

Control formulation without the fragrance.

Temperature-controlled ovens (e.g., set at 40°C and 50°C).

Refrigerator (4°C).

Freeze-thaw chamber (-10°C to 25°C).

Analytical instrumentation for physicochemical analysis (pH meter, viscometer).

GC-MS for quantitative analysis of the fragrance ester.

Trained sensory panel.

Procedure:

Sample Preparation: Prepare batches of the cosmetic formulation with and without the 2-
methylpentanoate ester. Package the samples in the final intended packaging.

Storage Conditions: Store the samples under the following conditions:
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Room Temperature (25°C/60% RH) - Control

Elevated Temperature (40°C/75% RH)

Elevated Temperature (50°C)

Refrigerated (4°C)

Freeze-Thaw Cycling (-10°C for 24h, then 25°C for 24h, for 3-5 cycles)

Evaluation Intervals: Evaluate the samples at specified time points (e.g., 0, 1, 2, 4, 8, and 12

weeks).

Parameters to Evaluate:

Physical Properties: Appearance, color, odor, phase separation, pH, viscosity.

Chemical Stability: Quantify the concentration of the 2-methylpentanoate ester using a

validated analytical method (e.g., GC-MS).

Sensory Profile: A trained panel evaluates any changes in the fragrance character and

intensity.

Diagram 2: Accelerated Stability Testing Workflow
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Caption: Workflow for accelerated stability testing of a cosmetic formulation.

Data Presentation: Stability Assessment
The results of the stability testing should be presented in a clear and comparative manner.

Table 3: Illustrative Stability Data for a Cream Formulation with 0.5% 2-Methylpentanoate
Ester
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Parameter Time Point Room Temp (25°C)
Elevated Temp
(40°C)

Appearance Week 0 White, homogenous White, homogenous

Week 12 No change Slight yellowing

pH Week 0 6.5 6.5

Week 12 6.4 6.2

Viscosity (cP) Week 0 10,000 10,000

Week 12 9,800 9,200

Fragrance Conc. (%) Week 0 0.50 0.50

Week 12 0.48 0.42

Odor Profile Week 0 Fresh, fruity Fresh, fruity

Week 12 No change Slightly less intense

Note: Data is

illustrative.

Safety Assessment
A thorough safety assessment is mandatory for any cosmetic ingredient. For fragrance

materials, a key endpoint of concern is skin sensitization. The safety evaluation of 2-
methylpentanoate esters follows a tiered approach, including in silico predictions, in vitro

assays, and, if necessary, human testing.

The Adverse Outcome Pathway (AOP) for Skin
Sensitization
The modern approach to skin sensitization testing is based on the AOP, which outlines the key

biological events from the initial molecular interaction to the adverse health outcome.

Diagram 3: Adverse Outcome Pathway (AOP) for Skin Sensitization
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Caption: The Adverse Outcome Pathway (AOP) for skin sensitization.

Experimental Protocols: In Vitro Skin Sensitization
Assays
A battery of in vitro tests is used to assess the skin sensitization potential of a new ingredient,

covering different key events in the AOP.

Table 4: In Vitro Skin Sensitization Test Battery
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Key Event Test Method OECD TG Principle

KE1: Protein

Reactivity

Direct Peptide

Reactivity Assay

(DPRA)

442C

Measures the

depletion of synthetic

peptides containing

cysteine or lysine

following incubation

with the test chemical.

KE2: Keratinocyte

Activation

ARE-Nrf2 Luciferase

Test Method (e.g.,

KeratinoSens™)

442D

Measures the

activation of the

Keap1-Nrf2-ARE

antioxidant response

element pathway in a

keratinocyte cell line.

KE3: Dendritic Cell

Activation

Human Cell Line

Activation Test (h-

CLAT)

442E

Measures the

expression of cell

surface markers

(CD54 and CD86)

associated with the

activation of

monocytic leukemia

cells (THP-1).

Experimental Protocol: Human Repeat Insult Patch Test
(HRIPT)
The HRIPT is a clinical study used to confirm the absence of skin sensitization potential of a

cosmetic ingredient or finished product in human volunteers under exaggerated exposure

conditions.

Objective: To determine if a 2-methylpentanoate ester induces skin sensitization in humans at

a specific concentration.

Study Design:
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Induction Phase (3 weeks): The test material, at a pre-determined non-irritating

concentration in a suitable vehicle, is applied to the same site on the back of volunteers

under an occlusive or semi-occlusive patch for 24 hours, three times a week for three

consecutive weeks (total of 9 applications).

Rest Phase (2 weeks): No applications are made.

Challenge Phase: A single patch application of the test material is applied to a new,

previously untreated site on the back.

Scoring: Skin reactions are scored by a trained evaluator at 24, 48, and 72 hours after patch

removal during the challenge phase.

Table 5: Illustrative HRIPT Results for a 2-Methylpentanoate Ester at 1.0% in Ethanol

Parameter Value

Number of Subjects Enrolled 105

Number of Subjects Completed 102

Induction Phase Reactions No reactions indicative of sensitization

Challenge Phase Reactions No reactions indicative of sensitization

Conclusion
The test material did not induce skin

sensitization at the tested concentration.

Note: Data is illustrative.

Data Presentation: Safety Assessment Summary
The overall safety of a 2-methylpentanoate ester is determined by a weight-of-evidence

approach, considering all available data.

Table 6: Safety Profile of Ethyl 2-Methylpentanoate (Based on RIFM Assessment)
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Endpoint Result Data Source

Genotoxicity
Not expected to be genotoxic.

[1][3]

Bacterial Reverse Mutation

Assay (OECD TG 471)

Repeated Dose Toxicity

Derived NOAEL: 333

mg/kg/day (read-across from

ethyl 2-methylbutyrate).[3]

OECD TG 422 Study

Reproductive Toxicity
No safety concerns at current

use levels.[1]

Read-across data and

Threshold of Toxicological

Concern (TTC)

Skin Sensitization
Not considered a skin

sensitizer.

In silico, in vitro, and HRIPT

data

Photoirritation/Photoallergenici

ty

Not expected to be

photoirritating or

photoallergenic.

UV/Vis spectra analysis

Local Respiratory Toxicity

Exposure is below the

Threshold of Toxicological

Concern (TTC).[1]

Creme RIFM Model

Conclusion
2-Methylpentanoate esters are versatile fragrance ingredients that can impart a range of

desirable fruity notes to cosmetic products. A systematic approach to their evaluation,

encompassing sensory analysis, stability testing, and a thorough safety assessment, is

essential for their successful and safe incorporation into consumer products. The protocols and

data presentation formats outlined in this document provide a comprehensive framework for

researchers and scientists to characterize and utilize these valuable fragrance materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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